Cas no 1365988-14-2 (Methyl 2-bromo-4,4,4-trifluorobutyrate)

• Product Name: Methyl 2-bromo-4,4,4-trifluorobutyrate
• CAS No: 1365988-14-2
• MF: C₅H₆BrF₃O₂
• MW: 234.999151706696
• CID: 4593711
• Update Time: 2022-07-26

Methyl 2-bromo-4,4,4-trifluorobutyrate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4,4,4-trifluorobutyrate
• Butanoic acid, 2-bromo-4,4,4-trifluoro-, methyl ester
• Methyl 2-bromo-4,4,4-trifluorobutanoate

• Inchi： 1S/C5H6BrF3O2/c1-11-4(10)3(6)2-5(7,8)9/h3H,2H2,1H3
• InChI Key： IGMSVJMQSABMQX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(Br)CC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters